1. Home
  2. Product
  3. Main Products
  4. 3-[4-[(1Z,3Z)-4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium
3-[4-[(1Z,3Z)-4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium 3-[4-[(1Z,3Z)-4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium
Brand Name: Vulcanchem
CAS No.: 116946-58-8
VCID: VC0040221
InChI: InChI=1S/C28H43N3/c1-6-30(7-2)28-18-16-26(17-19-28)14-11-12-15-27-20-23-29(24-21-27)22-13-25-31(8-3,9-4)10-5/h11-12,14-21,23-24H,6-10,13,22,25H2,1-5H3/q+2
SMILES: CCN(CC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC
Molecular Formula: C28H43N3+2
Molecular Weight: 421.7 g/mol

3-[4-[(1Z,3Z)-4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium

CAS No.: 116946-58-8

Main Products

VCID: VC0040221

Molecular Formula: C28H43N3+2

Molecular Weight: 421.7 g/mol

3-[4-[(1Z,3Z)-4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium - 116946-58-8

CAS No. 116946-58-8
Product Name 3-[4-[(1Z,3Z)-4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium
Molecular Formula C28H43N3+2
Molecular Weight 421.7 g/mol
IUPAC Name 3-[4-[4-[4-(diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium
Standard InChI InChI=1S/C28H43N3/c1-6-30(7-2)28-18-16-26(17-19-28)14-11-12-15-27-20-23-29(24-21-27)22-13-25-31(8-3,9-4)10-5/h11-12,14-21,23-24H,6-10,13,22,25H2,1-5H3/q+2
Standard InChIKey ZPXFHEQVWBVXDM-UHFFFAOYSA-N
Isomeric SMILES CCN(CC)C1=CC=C(C=C1)/C=C/C=C/C2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC
SMILES CCN(CC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC
Canonical SMILES CCN(CC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC
Synonyms RH 414
RH-414
RH414
PubChem Compound 121952
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19